EAI045

• CAS No.: 1942114-09-1
• Product Name: EAI045
• Molecular Formula: C19H14FN3O3S
• Molecular Weight: 383.3974
• IUPAC Name: 2-(5-fluoro-2-hydroxyphenyl)-2-(3-oxo-1H-isoindol-2-yl)-N-(1,3-thiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C19H14FN3O3S/c20-12-5-6-15(24)14(9-12)16(17(25)22-19-21-7-8-27-19)23-10-11-3-1-2-4-13(11)18(23)26/h1-9,16,24H,10H2,(H,21,22,25)
• Standard InChIKey: YTUFHOKUFOQRDF-UHFFFAOYSA-N
• SMILES: C1C2=CC=CC=C2C(=O)N1C(C3=C(C=CC(=C3)F)O)C(=O)NC4=NC=CS4
• Appearance: Solid powder
• Description: EAI045 ia a potent and selective EGFR inhbitor. EAI045 targets selected drug-resistant EGFR mutants but spares the wild-type receptor. EAI045 inhibits L858R/T790M-mutant EGFR with low-nanomolar potency in biochemical assays.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: EAI045; EAI-045; EAI 045.
• Reference: 1: Wang S, Tsui ST, Liu C, Song Y, Liu D. EGFR C797S mutation mediates resistance; 2: Jia Y, Yun CH, Park E, Ercan D, Manuia M, Juarez J, Xu C, Rhee K, Chen T,
• PubChem Compound: 121231412
• Last Modified: Nov 17 2021